Cas no 128453-98-5 (4-(Tert-Butoxycarbonyl)thiomorpholine-3-carboxylic acid)

4-(Tert-Butoxycarbonyl)thiomorpholine-3-carboxylic acid is a protected thiomorpholine derivative widely used in peptide synthesis and medicinal chemistry. The tert-butoxycarbonyl (Boc) group provides stability under basic conditions while allowing selective deprotection under acidic conditions. The thiomorpholine scaffold offers enhanced conformational flexibility and sulfur-based reactivity, making it valuable for designing bioactive molecules. The carboxylic acid functionality enables further derivatization via amide coupling or esterification. This compound is particularly useful in constructing peptidomimetics and heterocyclic frameworks, where controlled reactivity and orthogonal protection strategies are required. Its high purity and well-defined structure ensure reproducibility in synthetic applications.

4-(Tert-Butoxycarbonyl)thiomorpholine-3-carboxylic acid structure

128453-98-5 structure

Product Name:4-(Tert-Butoxycarbonyl)thiomorpholine-3-carboxylic acid

CAS No:128453-98-5

MF:C₁₀H₁₇NO₄S

MW:247.311281919479

MDL:MFCD02683067

CID:134445

PubChem ID:2756831

Update Time:2025-06-08

4-(Tert-Butoxycarbonyl)thiomorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-(tert-Butoxycarbonyl)thiomorpholine-3-carboxylic acid
- 3,4-Thiomorpholinedicarboxylicacid, 4-(1,1-dimethylethyl) ester
- THIOMORPHOLINE-3-CARBOXYLIC ACID, N-BOC PROTECTED
- 4-[(2-methylpropan-2-yl)oxycarbonyl]thiomorpholine-3-carboxylic acid
- BUTTPARK 147\06-74
- N-Boc-3-thioMorpholinecarboxylic Acid
- 4-BOC-THIOMORPHOLINE-3-CARBOXYLIC ACID
- THIOMORPHOLINE-3,4-DICARBOXYLIC ACID 4-TERT-BUTYL ESTER
- (R)-4-(TERT-BUTOXYCARBONYL)-THIOMORPHOLINE-3-CARBOXYLIC ACID
- (+/-)-THIOMORPHOLINE-3,4-DICARBOXYLIC ACID 4-TERT-BUTYL ESTER
- 4-(tert-Butoxycarbonyl)thiomorpholine-3-carboxylic acid, 4-(tert-Butoxycarbonyl)-3-carboxythiomorpholine
- 3,4-Thiomorpholinedicarboxylic acid, 4-(1,1-dimethylethyl) ester
- 4-[(tert-butoxy)carbonyl]thiomorpholine-3-carboxylic acid
- AK135261
- 3,4-Thiomorpholinedicarboxylicacid, 4-(1,1-dimethyle
- (R)-4-BOC-THIOMORPHOLINE-3-CARBOXYLIC ACID
- SB31301
- DTXSID90373573
- PS-3704
- 128453-98-5
- 4-(t-butoxycarbonyl)thiomorpholine3-carboxylic acid
- Z1505711971
- 4-(t-butoxycarbonyl)thiomorpholine-3-carboxylic acid
- SY011973
- T61879
- CS-D0738
- MFCD02683067
- SB30842
- FT-0643090
- CTDIKDIZNAGMFK-UHFFFAOYSA-N
- FT-0687456
- N-Boc-thiomorpholine-3-carboxylic acid
- sodium2-chloropropionate
- 4-N-Boc-3-thiomorpholinecarboxylic acid
- AKOS015912161
- SCHEMBL1618739
- W-205296
- AB19222
- (+/-)-Thiomorpholine-3,4-dicarboxylic acid 4-tert-butyl ester, AldrichCPR
- EN300-124015
- 4-(Tert-Butoxycarbonyl)thiomorpholine-3-carboxylic acid
- MDL： MFCD02683067
- Inchi： 1S/C10H17NO4S/c1-10(2,3)15-9(14)11-4-5-16-6-7(11)8(12)13/h7H,4-6H2,1-3H3,(H,12,13)
- InChI Key： CTDIKDIZNAGMFK-UHFFFAOYSA-N
- SMILES： S1CCN(C(=O)OC(C)(C)C)C(C(=O)O)C1

Computed Properties

Exact Mass: 247.08800
Monoisotopic Mass: 247.088
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 287
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 92.1
XLogP3: 1.2

Experimental Properties

Color/Form: Pale-yellow to Yellow-brown Solid
Density: 1.259g/cm3
Melting Point: 145-147 °C
Boiling Point: 398.6℃ at 760 mmHg
Flash Point: 194.8℃
Refractive Index: 1.534
PSA: 92.14000
LogP: 1.36140

4-(Tert-Butoxycarbonyl)thiomorpholine-3-carboxylic acid Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P305+P351+P338
Hazard Category Code： 22-36/37/38
Safety Instruction： 26
Hazardous Material Identification：
Storage Condition：Room temperature

4-(Tert-Butoxycarbonyl)thiomorpholine-3-carboxylic acid Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(Tert-Butoxycarbonyl)thiomorpholine-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	011903-250mg	Thiomorpholine-3,4-dicarboxylic acid 4-tert-butyl ester	128453-98-5	98%	250mg	￡58.00	2022-03-01
Fluorochem	011903-5g	Thiomorpholine-3,4-dicarboxylic acid 4-tert-butyl ester	128453-98-5	98%	5g	￡399.00	2022-03-01
Fluorochem	011903-25g	Thiomorpholine-3,4-dicarboxylic acid 4-tert-butyl ester	128453-98-5	98%	25g	￡1561.00	2022-03-01
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB25261-0.25g	4-(Tert-Butoxycarbonyl)thiomorpholine-3-carboxylic acid	128453-98-5	97%	0.25g	461.00	2021-07-04
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB25261-1g	4-(Tert-Butoxycarbonyl)thiomorpholine-3-carboxylic acid	128453-98-5	97%	1g	1155.00	2021-07-04
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB25261-5g	4-(Tert-Butoxycarbonyl)thiomorpholine-3-carboxylic acid	128453-98-5	97%	5g	3466.00	2021-07-04
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB25261-10g	4-(Tert-Butoxycarbonyl)thiomorpholine-3-carboxylic acid	128453-98-5	97%	10g	5792.00	2021-07-04
AstaTech	T61879-1/G	4-BOC-THIOMORPHOLINE-3-CARBOXYLIC ACID	128453-98-5	98%	1g	$119	2023-09-15
AstaTech	T61879-5/G	4-BOC-THIOMORPHOLINE-3-CARBOXYLIC ACID	128453-98-5	98%	5g	$447	2023-09-15
AstaTech	T61879-25/G	4-BOC-THIOMORPHOLINE-3-CARBOXYLIC ACID	128453-98-5	98%	25g	$1387	2023-09-15

4-(Tert-Butoxycarbonyl)thiomorpholine-3-carboxylic acid Production Method

4-(Tert-Butoxycarbonyl)thiomorpholine-3-carboxylic acid Suppliers

Amadis Chemical Company Limited

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(CAS:128453-98-5)4-(Tert-Butoxycarbonyl)thiomorpholine-3-carboxylic acid

Order Number:A12674

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 03:59

Price ($):392.0

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